Cas no 25765-16-6 (3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI))

3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI) structure
25765-16-6 structure
Product Name:3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI)
CAS No:25765-16-6
MF:C22H30N4O4
MW:414.498005390167
CID:287850
PubChem ID:360152
Update Time:2025-04-19

3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI)
    • (4Z)-5-(hydroxymethyl)-4-[[6-[[(Z)-[5-(hydroxymethyl)-2-methyl-3-oxopyridin-4-ylidene]methyl]amino]hexylamino]methylidene]-2-methylpyridin-3-one
    • AC1NZDXO
    • NSC376711
    • NSC-376711
    • 25765-16-6
    • DTXSID20421379
    • CHEMBL2097110
    • Inchi: 1S/C22H30N4O4/c1-15-21(29)19(17(13-27)9-25-15)11-23-7-5-3-4-6-8-24-12-20-18(14-28)10-26-16(2)22(20)30/h9-12,27-30H,3-8,13-14H2,1-2H3/b23-11+,24-12+
    • InChI Key: SNWKSXOYLZEWPI-ASIDMNOUSA-N
    • SMILES: OC1C(C)=NC=C(CO)C=1/C=N/CCCCCC/N=C/C1=C(C(C)=NC=C1CO)O

Computed Properties

  • Exact Mass: 414.2269
  • Monoisotopic Mass: 414.22670545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 123.38
  • LogP: 2.58760

3-Pyridinemethanol,4,4'-[hexamethylenebis(nitrilomethylidyne)]bis[5-hydroxy-6-methyl- (8CI) Related Literature

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